Cas no 2001553-15-5 ({1-(2-methylphenyl)methylazetidin-2-yl}methanamine)

• Product Name: {1-(2-methylphenyl)methylazetidin-2-yl}methanamine
• CAS No: 2001553-15-5
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 5997075
• PubChem ID: 165848893
• Update Time: 2025-10-30

{1-(2-methylphenyl)methylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2-methylphenyl)methylazetidin-2-yl}methanamine
• {1-[(2-methylphenyl)methyl]azetidin-2-yl}methanamine
• EN300-1280909
• 2001553-15-5

• Inchi： 1S/C12H18N2/c1-10-4-2-3-5-11(10)9-14-7-6-12(14)8-13/h2-5,12H,6-9,13H2,1H3
• InChI Key： ZOTPJHKLOSCMCZ-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2C)CCC1CN

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.3Ų

Additional information on {1-(2-methylphenyl)methylazetidin-2-yl}methanamine

Comprehensive Overview of {1-(2-methylphenyl)methylazetidin-2-yl}methanamine (CAS No. 2001553-15-5)

The compound {1-(2-methylphenyl)methylazetidin-2-yl}methanamine (CAS No. 2001553-15-5) is a structurally unique azetidine derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework, featuring an azetidine ring substituted with a 2-methylphenylmethyl group and a methanamine side chain, positions it as a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the growing demand for novel heterocyclic compounds in medicinal chemistry.

In recent years, the search for small-molecule modulators targeting neurological and metabolic disorders has intensified, and {1-(2-methylphenyl)methylazetidin-2-yl}methanamine aligns with this trend. Its structural similarity to known G-protein-coupled receptor (GPCR) ligands has sparked investigations into its potential therapeutic applications. Online queries such as "azetidine derivatives in drug development" and "GPCR-targeting small molecules" reflect the broader scientific community's interest in this area. The compound's lipophilic properties and hydrogen-bonding capacity further enhance its appeal for optimizing drug-like characteristics.

From a synthetic chemistry perspective, CAS No. 2001553-15-5 exemplifies the versatility of azetidine-based building blocks. Its synthesis often involves key steps like reductive amination or ring-closing strategies, topics frequently searched in academic and industrial contexts. The compound's chiral center at the azetidine ring also raises questions about enantioselective synthesis, a hot topic in asymmetric catalysis forums. Analytical techniques such as HPLC purity analysis and NMR structural elucidation are crucial for characterizing this molecule, as evidenced by rising searches for "azetidine NMR characterization" in scientific databases.

The pharmaceutical industry's shift toward fragment-based drug design has increased scrutiny of compounds like {1-(2-methylphenyl)methylazetidin-2-yl}methanamine. Its moderate molecular weight (MW: ~204 g/mol) and balanced logP value make it suitable for lead optimization programs. Recent publications exploring "privileged structures in CNS drugs" frequently mention azetidine derivatives, correlating with the compound's potential in addressing blood-brain barrier permeability challenges. These aspects resonate with trending searches about "improving drug bioavailability" and "CNS-penetrant molecules."

Beyond therapeutic applications, 2001553-15-5 finds relevance in chemical biology studies. Its primary amine group allows for facile derivatization, enabling conjugation with fluorescent probes or biotin tags – techniques dominating searches like "small-molecule probe design." The compound's stability under physiological pH conditions (a frequently asked question in research forums) further supports its utility in target engagement assays. Such properties align with the growing emphasis on chemical tools for target validation in precision medicine initiatives.

Environmental and regulatory considerations also shape discussions around {1-(2-methylphenyl)methylazetidin-2-yl}methanamine. While not classified as hazardous, proper laboratory handling protocols remain essential, as indicated by searches for "safe handling of amine compounds." The compound's biodegradation potential and ecotoxicological profile represent emerging research areas, particularly among users investigating "green chemistry metrics" for synthetic intermediates.

In material science, the rigid azetidine core of this compound offers intriguing possibilities for designing functional polymers or coordination complexes. Recent patent literature reveals growing interest in incorporating such nitrogen-containing heterocycles into advanced materials, matching search trends for "heterocyclic monomers for polymers." The compound's thermal stability (a common analytical query) makes it suitable for high-temperature applications in specialty chemicals.

Looking ahead, CAS 2001553-15-5 exemplifies the convergence of multiple scientific disciplines. Its dual utility as both a pharmacophore and chemical building block addresses contemporary needs in drug discovery and materials innovation. As research continues, this compound will likely feature in discussions about structure-activity relationships and molecular diversity – topics consistently ranking high in scientific search engines and AI-powered literature analysis tools.